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Compound of Interest

Compound Name: 4-Hydroxy-L-threonine

CAS No.: 21768-45-6

Cat. No.: B041286

Get Quote

For researchers and drug development professionals, maintaining a safe and compliant

laboratory environment is paramount. This guide provides detailed procedures for the proper

disposal of 4-Hydroxy-L-threonine, a non-proteinogenic amino acid. While specific safety data

for 4-Hydroxy-L-threonine is not readily available, this document synthesizes information from

its parent compound, L-threonine, and general best practices for laboratory chemical waste

management to ensure operational safety and regulatory compliance.

Understanding 4-Hydroxy-L-threonine: Safety and
Hazard Assessment
4-Hydroxy-L-threonine is a derivative of the essential amino acid L-threonine.[1] It serves as a

precursor in the biosynthesis of vitamin B6 in some organisms.[2] Currently, 4-Hydroxy-L-
threonine is not classified in major hazard databases, suggesting a low hazard potential.[3]

However, as with any laboratory chemical, it is crucial to handle it with care to minimize

exposure.

Safety Data Sheets (SDS) for the closely related compound, L-threonine, consistently classify it

as a non-hazardous substance.[4][5][6][7] It is considered readily biodegradable and not
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harmful to aquatic organisms.[5] Based on this, it is reasonable to infer that 4-Hydroxy-L-
threonine presents a similar low-risk profile. Nevertheless, a site-specific risk assessment

should always be conducted before handling and disposal.

Immediate Safety Precautions:

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including

safety glasses, a lab coat, and gloves, when handling 4-Hydroxy-L-threonine.

Avoid Dust Inhalation: If working with the solid form, handle it in a well-ventilated area or a

fume hood to avoid inhaling dust particles.[6][8]

Skin and Eye Contact: In case of contact, rinse the affected area thoroughly with water. If

irritation persists, seek medical attention.[7]

Waste Characterization and Segregation
Proper disposal begins with accurate waste characterization. The primary determination is

whether the waste is hazardous. Based on the data for L-threonine, 4-Hydroxy-L-threonine is

not expected to be classified as hazardous waste.[4][6][7]

Waste Streams Containing 4-Hydroxy-L-threonine:

Solid Waste: Unused or expired pure 4-Hydroxy-L-threonine, contaminated lab materials

(e.g., weighing paper, gloves).

Aqueous Solutions: Solutions of 4-Hydroxy-L-threonine in water or buffers.

Mixed Chemical Waste: Solutions containing 4-Hydroxy-L-threonine along with other

chemicals. The disposal of this waste will be dictated by the most hazardous component in

the mixture.

Step-by-Step Disposal Procedures
The appropriate disposal method for 4-Hydroxy-L-threonine depends on the form of the waste

and local regulations.
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For small quantities of solid 4-Hydroxy-L-threonine, such as residual amounts on weighing

paper or in empty containers, the following procedure is recommended:

Collection: Collect the solid waste in a designated, clearly labeled waste container.

Assessment: Confirm that the waste is not contaminated with any hazardous materials.

Disposal: If local regulations permit, small quantities of non-hazardous solid waste can be

disposed of in the regular laboratory trash. For larger quantities, consult your institution's

environmental health and safety (EHS) office for guidance on disposal through a licensed

waste contractor.[5]

Given its high water solubility, aqueous solutions are a common waste form.

Neutralization (if necessary): Adjust the pH of the solution to be within the range acceptable

for drain disposal, typically between 6.0 and 9.0.

Dilution: For small quantities, dilute the solution with plenty of water.

Drain Disposal: If permitted by your local wastewater authority, slowly pour the diluted

solution down the drain with copious amounts of running water.[9] This practice is generally

acceptable for non-hazardous, biodegradable amino acid solutions.

Important Note: Always verify your institution's and local municipality's policies on drain

disposal of chemicals.

In the event of a spill, follow these steps:

Evacuate and Ventilate: Ensure the area is well-ventilated.

Containment: For solid spills, sweep up the material carefully to avoid creating dust and

place it in a labeled container for disposal.[6] For liquid spills, absorb the material with an

inert absorbent, such as vermiculite or sand.

Cleaning: Clean the spill area with soap and water.

Disposal of Cleanup Materials: Dispose of the collected spill waste and cleaning materials as

solid waste, following the guidelines in section 3.1.
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Decision-Making Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of 4-
Hydroxy-L-threonine waste.
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Caption: Disposal decision workflow for 4-Hydroxy-L-threonine waste.

Quantitative Data Summary
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While specific quantitative data for 4-Hydroxy-L-threonine is limited, the table below provides

relevant information based on L-threonine.

Property Value (for L-threonine) Implication for Disposal

Hazard Classification
Not classified as hazardous[4]

[7]

Can generally be managed as

non-hazardous waste.

Aquatic Toxicity
Not considered harmful to

aquatic organisms[5]

Low environmental risk with

proper disposal.

Persistence/Degradability Readily biodegradable[5]
Unlikely to persist in the

environment.

Water Solubility High[10]
Facilitates disposal of aqueous

solutions via drain if permitted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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